Cas no 4202-14-6 (Dimethyl (2-oxopropyl)phosphonate)

• Product Name: Dimethyl (2-oxopropyl)phosphonate
• CAS No: 4202-14-6
• MF: C₅H₁₁O₄P
• MW: 166.112202882767
• MDL: MFCD00008769
• CID: 44835
• PubChem ID: 24850888
• Update Time: 2025-04-18

Dimethyl (2-oxopropyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• Dimethyl (2-oxopropyl)phosphonate
• (2-Oxopropyl)phosphonic acid dimethyl ester
• Dimethyl acetylmethylphosphonate
• Acetylmethylphosphonic acid dimethyl ester~Dimethyl acetonylphosphonate~Dimethyl (2-oxopropyl)phosphonate
• Dimethyl 2-oxopropylphosphonate
• 1-dimethoxyphosphorylpropan-2-one
• Phosphonic acid, P-(2-oxopropyl)-, dimethyl ester
• Acetonylphosphonic Acid Dimethyl Ester
• Dimethyl acetonylphosphonate
• Dimethyl (2-Oxopropyl)Phosphonate,95%
• AMY19078
• Dimethyl 2-oxopropylphosphonate, 95%
• A853075
• DTXSID90194846
• Phosphonic acid, (2-oxopropyl)-, dimethyl ester
• FT-0625035
• (2-oxo-propyl)-phosphonic acid dimethyl ester
• O0208
• EN300-67293
• dimethyl(2-oxo-propyl)phosphonate
• InChI=1/C5H11O4P/c1-5(6)4-10(7,8-2)9-3/h4H2,1-3H3
• AKOS005259355
• F0001-1175
• STR03431
• A825721
• SY010754
• C5H11O4P
• Dimethylacetylmethylphosphonate
• 4202-14-6
• EINECS 224-110-5
• Dimethyl-2-oxopropylphosphonate
• dimethyl (2-oxo-propyl)phosphonate
• SCHEMBL107333
• MFCD00008769
• UOWIYNWMROWVDG-UHFFFAOYSA-
• dimethyl(2-oxopropyl)phosphonate
• CS-D1401
• 1-dimethoxyphosphoryl-propan-2-one
• W-106285
• NS00031088
• (2-Oxopropyl)phosphonic Acid Dimethyl Ester; (Dimethylphosphono)acetone;
• DB-009701
• DB-254499

• MDL： MFCD00008769
• Inchi： 1S/C5H11O4P/c1-5(6)4-10(7,8-2)9-3/h4H2,1-3H3
• InChI Key： UOWIYNWMROWVDG-UHFFFAOYSA-N
• SMILES： P(CC(C)=O)(=O)(OC)OC
• BRN： 1766218

Computed Properties

• Exact Mass: 166.03900
• Monoisotopic Mass: 166.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.202 g/mL at 25 °C(lit.)
• Melting Point: 76-79 °C at 3 mm Hg
• Boiling Point: 124°C/10mmHg(lit.)
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Refractive Index: n20/D 1.439(lit.)
• Solubility: Difficult to mix.
• PSA: 62.41000
• LogP: 1.06130

Dimethyl (2-oxopropyl)phosphonate Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• WGK Germany：3
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Storage Condition：0-10°C
• Safety Term：S24/25